Potassium tetrachloroplatinate(II)

• IUPAC Name: dipotassium;tetrachloroplatinum(2-)
• InChI: InChI=1S/4ClH.2K.Pt/h4*1H;;;/q;;;;2*+1;+2/p-4
• InChI Key: RVRDLMCWUILSAH-UHFFFAOYSA-J
• Canonical SMILES: Cl[Pt-2](Cl)(Cl)Cl.[K+].[K+]
• Molecular Formula: Cl4K2Pt
• Related CAS: 13965-91-8 (Parent)
• DSSTOX Substance ID: DTXSID10904020
• Molecular Weight: 415.1 g/mol
• Physical Description: Ruby-red solid; Soluble in water; [Merck Index] Red powder; [Sigma-Aldrich MSDS]
• CAS RN: 10025-99-7

Description

Potassium tetrachloroplatinate(II), also known as potassium platinum chloride, is a white, water-soluble compound that can be used as a catalyst in a number of chemical reactions. It is often used in the synthesis of organic compounds and in the production of pharmaceuticals and other industrial products. In addition, it has been studied for its potential applications in the field of biochemistry and physiology.

Scientific Research Applications

• Chemical Extraction : It's used for extracting potassium from soils and micaceous minerals (Scott & Reed, 1962).

• Synthesis of Complexes : It synthesizes tridentate platinum complexes with a C-N-C donor set in high yield (Cave et al., 1999) and reacts with 2-vinylpyridine to form di-α-bis complexes (Kasahara et al., 1969).

• Formation of Enantiomeric Pure Complexes : It reacts with sulfur-containing amino acids to produce cis-dichloroplatinum(II) complexes (Dalietos et al., 1982).

• Reaction with Olefins : Potassium tetrachloroplatinate(II) reacts with various olefins to form different complexes (Hubert & Theophanides, 1975).

• Formation of Paramagnetic Complex : It forms a paramagnetic complex with asparagine, displaying a blue-green color when studied by ESR and IR spectroscopy (Arrizabalaga et al., 1980).

• Channel Inclusion : The crystalline complex dipotassium 1,3-diammonio-2-propanone tetrachloroplatinate trihydrate accommodates potassium cations and tetrachloroplatinate anions in large oval channels (Kapon et al., 1991).

• Inactivation of Enzymes : Potassium tetrachloroplatinate(II) inactivates dihydropteridine reductase from the human brain in a time-dependent and irreversible manner (Armarego & Ohnishi, 1987).

• Quadrupole Resonance Studies : The quadrupole coupling constants for Cl(35) in potassium tetrachloroplatinate have been calculated at various temperatures (Marram et al., 1963).

Mechanism of Action

Target of Action

Potassium Tetrachloroplatinate(II) is primarily used as a reagent and inorganic catalyst in various chemical reactions . It is also a potential antitumor agent . Its primary targets include the synthesis of other platinum compounds, organic transformations, and electroplating of metals .

Mode of Action

Potassium Tetrachloroplatinate(II) interacts with its targets through various chemical reactions. For instance, it reacts with bis(dithiolates) to form metal-bis(dithiolates) with applications in laser Q-switch materials, liquid crystals, optical CD recording media, bar code materials, and superconductivity . It also reacts with capping polymers to form shape-control colloidal platinum nanoparticles for catalysis and photocatalysts .

Biochemical Pathways

The chloride ligands on [PtCl4]2− are displaced by many other ligands. Upon reaction with triphenylphosphine, [PtCl4]2− converts to cis-bis(triphenylphosphine)platinum chloride . The anti-cancer drug Cisplatin can similarly be prepared . Enedithiolates displace all four chloride ligands to give bis(dithiolene) complexes . Reduction gives colloidal platinum of potential interest for catalysis .

Pharmacokinetics

It is known that the compound is a ruby-red crystalline solid that is insoluble in water and soluble in organic solvents .

Result of Action

The molecular and cellular effects of Potassium Tetrachloroplatinate(II)'s action include the formation of metal-bis(dithiolates) and shape-control colloidal platinum nanoparticles . It is also used in the induction of apoptosis in human breast cancer cells .

Action Environment

The action, efficacy, and stability of Potassium Tetrachloroplatinate(II) can be influenced by environmental factors such as temperature and the presence of other chemicals. For instance, its solubility changes with temperature . Also, treatment with alcohols, especially in the presence of base, causes reduction to platinum metal .

Safety and Hazards

Potassium tetrachloroplatinate(II) is toxic if swallowed, causes skin irritation, may cause an allergic skin reaction, causes serious eye damage, and may cause allergy or asthma symptoms or breathing difficulties if inhaled.

Future Directions

Potassium tetrachloroplatinate(II) is used in various fields such as nanomaterial synthesis, catalysis, and energy storage. It is also used as a precursor to synthesize CO-tolerant catalyst for hydrogen-air fuel cells, an active and stable catalyst for selective methane oxidation, and as a starting material to synthesize high-performance Pt-based phosphorescent materials for electroluminescent devices.

Biochemical Analysis

Biochemical Properties

Potassium Tetrachloroplatinate(II) is mainly used as a reagent and inorganic catalyst in various chemical reactions . It reacts with bis(dithiolates) to form metal-bis(dithiolates) with applications in laser Q-switch materials, liquid crystals, optical CD recording media, bar code materials, and superconductivity . It also reacts with capping polymers to form shape-control colloidal platinum nanoparticles for catalysis and photocatalysts .

Cellular Effects

It is known that it can be used as a precursor to synthesize CO-tolerant catalyst for hydrogen-air fuel cells . It can also act as an active and stable catalyst for selective methane oxidation .

Molecular Mechanism

The molecular mechanism of Potassium Tetrachloroplatinate(II) involves its ability to react with various ligands. For example, upon reaction with triphenylphosphine, it converts to cis-bis(triphenylphosphine)platinum chloride . The anti-cancer drug Cisplatin can similarly be prepared .

Temporal Effects in Laboratory Settings

It is known that the complex is appreciably soluble only in water . Treatment with alcohols, especially in the presence of base, causes reduction to platinum metal .